Cas no 1891566-42-9 (1-({3-(dimethylamino)methyl-4-methoxyphenyl}methyl)cyclopropan-1-amine)

• Product name: 1-({3-(dimethylamino)methyl-4-methoxyphenyl}methyl)cyclopropan-1-amine
• CAS No: 1891566-42-9
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5823146
• PubChem ID: 117341163

1-({3-(dimethylamino)methyl-4-methoxyphenyl}methyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-({3-(dimethylamino)methyl-4-methoxyphenyl}methyl)cyclopropan-1-amine
• EN300-1752591
• 1-({3-[(dimethylamino)methyl]-4-methoxyphenyl}methyl)cyclopropan-1-amine
• 1891566-42-9

• Inchi： 1S/C14H22N2O/c1-16(2)10-12-8-11(4-5-13(12)17-3)9-14(15)6-7-14/h4-5,8H,6-7,9-10,15H2,1-3H3
• InChI Key： GDUHJHOAPFAVDW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CN(C)C)CC1(CC1)N

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų
• XLogP3: 1.4

Additional information on 1-({3-(dimethylamino)methyl-4-methoxyphenyl}methyl)cyclopropan-1-amine

1-({3-(Dimethylamino)methyl-4-methoxyphenyl}methyl)cyclopropan-1-amine: A Comprehensive Overview

The compound 1-({3-(dimethylamino)methyl-4-methoxyphenyl}methyl)cyclopropan-1-amine, with the CAS number 1891566-42-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a substituted phenyl group, making it a valuable subject for both academic and industrial research.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting neurodegenerative diseases. The presence of the dimethylamino group and the methoxy substituent on the phenyl ring contributes to its ability to interact with various biological systems. Researchers have explored its role as a modulator of key enzymes involved in Alzheimer's disease, demonstrating promising results in preclinical models.

The synthesis of 1-({3-(dimethylamino)methyl-4-methoxyphenyl}methyl)cyclopropan-1-amine involves a multi-step process that showcases the ingenuity of modern organic chemistry. The cyclopropane ring is typically formed through a Simmons-Smith reaction, while the phenyl group is introduced via nucleophilic aromatic substitution. This compound's stability and reactivity make it an ideal candidate for further functionalization, enabling researchers to explore its potential in diverse chemical libraries.

In terms of applications, this compound has shown potential in materials science as well. Its rigid structure and unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent advancements in computational chemistry have allowed researchers to predict its electronic behavior with high accuracy, further aiding its integration into cutting-edge technologies.

The CAS number 1891566-42-9 serves as a unique identifier for this compound, ensuring consistency in scientific communication. Its inclusion in major chemical databases has facilitated its accessibility to researchers worldwide, fostering collaboration and accelerating discovery.

In conclusion, 1-({3-(dimethylamino)methyl-4-methoxyphenyl}methyl)cyclopropan-1-amine stands as a testament to the creativity and precision of modern chemistry. With ongoing research uncovering new facets of its properties and applications, this compound continues to be a focal point for innovation across multiple disciplines.